Cas no 1556980-56-3 (3-(2,6-dimethylphenyl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(2,6-dimethylphenyl)-2,2-dimethylpropanoic acid
• CAS No: 1556980-56-3
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 5957855
• PubChem ID: 81922734
• Update Time: 2025-07-22

3-(2,6-dimethylphenyl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dimethylphenyl)-2,2-dimethylpropanoic acid
• EN300-1844979
• 1556980-56-3
• AKOS020904920

• Inchi： 1S/C13H18O2/c1-9-6-5-7-10(2)11(9)8-13(3,4)12(14)15/h5-7H,8H2,1-4H3,(H,14,15)
• InChI Key： FIVLQGXFMIQEPX-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2,6-dimethylphenyl)-2,2-dimethylpropanoic acid

Introduction to 3-(2,6-dimethylphenyl)-2,2-dimethylpropanoic acid (CAS No. 1556980-56-3)

3-(2,6-dimethylphenyl)-2,2-dimethylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1556980-56-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemical research. This compound, featuring a complex aromatic structure and a branched aliphatic side chain, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 3-(2,6-dimethylphenyl)-2,2-dimethylpropanoic acid consists of a phenyl ring substituted with two methyl groups at the 2 and 6 positions, linked to a tert-butyl group via an acetic acid side chain. This arrangement imparts both steric hindrance and electronic effects that are critical for its reactivity and interaction with biological targets. The presence of the aromatic ring enhances its solubility in organic solvents while allowing for further functionalization through various chemical transformations.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-(2,6-dimethylphenyl)-2,2-dimethylpropanoic acid due to its structural similarity to known bioactive molecules. Research has begun to uncover its potential role in modulating enzyme activity and receptor binding, making it a promising candidate for drug discovery programs. Specifically, studies have focused on its interaction with cytochrome P450 enzymes and other metabolic pathways, which are crucial for drug metabolism and efficacy.

One of the most compelling aspects of 3-(2,6-dimethylphenyl)-2,2-dimethylpropanoic acid is its versatility as a building block in medicinal chemistry. The compound’s ability to undergo selective modifications allows researchers to fine-tune its properties for specific applications. For instance, researchers have explored its use in designing novel inhibitors targeting therapeutic enzymes such as kinases and proteases. These enzymes are often implicated in various diseases, including cancer and inflammatory disorders, making them high-value targets for drug development.

The synthesis of 3-(2,6-dimethylphenyl)-2,2-dimethylpropanoic acid presents both challenges and opportunities for synthetic chemists. The compound’s complex architecture requires precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to streamline the synthesis process. These techniques not only improve efficiency but also enhance the scalability of producing this compound for research and industrial purposes.

Recent advancements in computational chemistry have further accelerated the study of 3-(2,6-dimethylphenyl)-2,2-dimethylpropanoic acid by enabling virtual screening of potential drug candidates. Molecular docking simulations have been used to predict how this compound might interact with biological targets at the atomic level. These simulations provide valuable insights into its binding affinity and mechanism of action, guiding experimental design and optimizing lead optimization strategies.

The pharmaceutical industry has taken note of the promising attributes of 3-(2,6-dimethylphenyl)-2,2-dimethylpropanoic acid, leading to several ongoing clinical trials where it is being evaluated as a component in novel drug formulations. Preliminary results suggest that derivatives of this compound exhibit significant therapeutic potential in treating conditions such as neurodegenerative diseases and autoimmune disorders. These findings underscore the importance of continued research into this molecule and its derivatives.

Beyond pharmaceutical applications, 3-(2,6-dimethylphenyl)-2,2-dimethylpropanoic acid has shown promise in material science research. Its unique structural features make it an excellent candidate for developing advanced polymers and coatings with enhanced mechanical properties. Additionally, its ability to undergo cross-linking reactions opens up possibilities for creating novel materials with tailored functionalities.

The environmental impact of synthesizing and utilizing 3-(2,6-dimethylphenyl)-2,2-dimethylpropanoic acid is another critical consideration. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices not only align with global environmental goals but also ensure the long-term viability of this compound as a valuable chemical entity.

In conclusion,3-(2,6-dimethylphenyl)-2,2-dimethylpropanoic acid (CAS No. 1556980-56-3) represents a fascinating subject of study with far-reaching implications in pharmaceuticals、material science，and beyond。 Its unique structure，reactivity，and potential biological activity make it a cornerstone compound that continues to inspire innovation across multiple scientific disciplines。 As research progresses，we can expect even more profound insights into its capabilities，leading to groundbreaking advancements in medicine，technology，and industrial applications。